Cas no 2639388-80-8 (rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid)

• Product Name: rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid
• CAS No: 2639388-80-8
• MF: C₂₁H₁₉NO₆S
• MW: 413.4436647892
• CID: 5639270
• PubChem ID: 165901307
• Update Time: 2025-10-14

rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639388-80-8
• EN300-28228943
• rac-(3R,5R)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}thiomorpholine-3,5-dicarboxylic acid
• rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid

• Inchi： 1S/C21H19NO6S/c23-19(24)17-10-29-11-18(20(25)26)22(17)21(27)28-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18H,9-11H2,(H,23,24)(H,25,26)/t17-,18-/m0/s1
• InChI Key： NQZGLFWFDBQZHW-ROUUACIJSA-N
• SMILES： S1C[C@@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 413.09330850g/mol
• Monoisotopic Mass: 413.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 129Ų

Additional information on rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid

Recent Advances in the Study of rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid (CAS: 2639388-80-8)

The compound rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid (CAS: 2639388-80-8) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This thiomorpholine derivative, containing both Fmoc-protected amine and dicarboxylic acid functionalities, serves as a versatile building block for the synthesis of peptidomimetics and constrained peptide analogs. Recent studies have focused on its utility in developing novel protease inhibitors and modulating protein-protein interactions.

Structural analysis of this compound reveals that the thiomorpholine core provides conformational rigidity while maintaining sufficient flexibility for molecular recognition. The Fmoc protection group offers advantages in solid-phase peptide synthesis (SPPS), making this derivative particularly valuable for combinatorial chemistry approaches. Researchers at several institutions have reported successful incorporation of this building block into peptide sequences targeting various disease-relevant proteins, including viral proteases and oncology targets.

Recent synthetic methodology developments have improved the efficiency of producing rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid with higher enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized asymmetric synthesis route that reduced racemization during production. This advancement is particularly important as the stereochemistry at the 3 and 5 positions significantly influences the biological activity of derived compounds.

Biological evaluations have shown promising results for derivatives containing this thiomorpholine scaffold. In particular, compounds incorporating this structure have demonstrated enhanced metabolic stability compared to traditional peptide analogs, addressing one of the major challenges in peptide-based drug development. The dicarboxylic acid functionality allows for additional points of modification, enabling fine-tuning of physicochemical properties and target binding affinity.

Current research directions include exploring the use of this building block in the development of: 1) SARS-CoV-2 main protease inhibitors, 2) HDAC inhibitors for cancer therapy, and 3) constrained analogs of therapeutic peptides. The compound's ability to induce specific secondary structures in peptides makes it particularly valuable for mimicking β-turn motifs often found in protein-protein interaction interfaces.

Future perspectives suggest that rac-(3R,5R)-4-{(9H-fluoren-9-yl)methoxycarbonyl}thiomorpholine-3,5-dicarboxylic acid and its derivatives will play an increasingly important role in the design of next-generation peptide therapeutics. Ongoing studies are investigating its potential in targeted drug delivery systems and as a component of PROTAC molecules. The compound's unique combination of structural features and synthetic accessibility positions it as a valuable tool in medicinal chemistry research.